2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-methoxy-6-[(propan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-8(2)12-7-9-5-4-6-10(14-3)11(9)13/h4-6,8,12-13H,7H2,1-3H3
• InChI Key: SJCPZLUKHLERCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(C(=CC=C1)OC)O

Description

2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol is a chemical compound with the CAS Registry Number 1019528-73-4 . It has a molecular formula of C11H17NO2 and a molecular weight of 195.26 g/mol . The compound is identified by the SMILES string OC1=C(CNC(C)C)C=CC=C1OC, which describes its molecular structure featuring a phenolic ring with methoxy and propan-2-ylaminomethyl substituents . This product is intended for Research and Development purposes only and is supplied with comprehensive analytical data to ensure quality and consistency for your laboratory work. Researchers in medicinal chemistry and organic synthesis may find this compound valuable as a building block or intermediate for developing novel molecular entities. As a phenol derivative with an amine functional group, it offers potential for further chemical modification. Please note: This product is strictly for research use in a laboratory setting and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol typically involves the reaction of 2-methoxyphenol with isopropylamine in the presence of formaldehyde. The reaction proceeds through a Mannich reaction mechanism, where the formaldehyde acts as a methylene bridge between the phenol and the amine group. The reaction is usually carried out under mild conditions, with the temperature maintained around 60-70°C and the pH adjusted to neutral or slightly acidic.

Industrial Production Methods

Industrial production of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The product is then purified through distillation or crystallization to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like halides (Cl-, Br-) and amines (NH2-) are employed under basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Alcohols and corresponding reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and electron donation, affecting enzyme activity and receptor binding. The isopropylamino group can interact with biological membranes and proteins, influencing cellular signaling pathways. These interactions contribute to the compound’s biological effects, such as antimicrobial and antioxidant activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations:

• Anti-inflammatory Activity: Morpholinopyrimidine-piperazine derivatives (e.g., V4) exhibit potent anti-inflammatory effects by suppressing nitric oxide (NO) production, highlighting the role of bulky heterocyclic substituents in modulating immune responses .
• Antibacterial Activity: Benzimidazole-substituted phenols (e.g., HL2) demonstrate broad-spectrum antibacterial activity, particularly when coordinated to transition metals like Cu(II) or Ag(I) . aliphatic) critically influence bioactivity .
• Electronic and Crystalline Properties: Fluorinated imines (e.g., MFIP) exhibit notable nonlinear optical (NLO) properties and stable crystalline packing, attributed to the electron-withdrawing CF₃ group .

Substituent Effects on Physicochemical Properties

• Electron-Donating Groups (e.g., methoxy, methyl) : Enhance aromatic ring stability and metal coordination capacity .
• Electron-Withdrawing Groups (e.g., CF₃, NO₂): Improve NLO properties and alter redox behavior .
• Aliphatic vs. Aromatic Amines : Aliphatic amines (e.g., propan-2-yl) may increase solubility but reduce π-π stacking interactions critical for target binding .

Biological Activity

Overview

2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol is an organic compound with notable biological activities, primarily attributed to its unique structural features, including a methoxy group and an isopropylamine moiety. This compound has been the subject of various studies investigating its potential therapeutic applications, particularly in the fields of pharmacology and biochemistry.

• Molecular Formula : C11H17NO2
• Molecular Weight : 195.26 g/mol
• Structure : The compound consists of a phenolic backbone with a methoxy group (-OCH₃) and an isopropylamino group attached.

The biological activity of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol is largely mediated through:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering physiological responses.
• Receptor Binding : Its structure enables binding to various receptors, modulating their activity and influencing cellular signaling pathways.

Antioxidant Activity

Research indicates that this compound exhibits significant antioxidant properties:

• It enhances the levels of liver glutathione and glutathione-S-transferase, which are crucial for cellular defense against oxidative stress.
• It effectively scavenges free radicals, preventing oxidative damage to cells .

Anti-inflammatory Effects

The anti-inflammatory potential of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol has been documented:

• It reduces the production of pro-inflammatory cytokines.
• The compound modulates signaling pathways associated with inflammation, such as NF-kB .

Neuroprotective Properties

Recent studies suggest neuroprotective effects, particularly in models of neurodegeneration:

• It may prevent brain damage following ischemic events (e.g., strokes).
• Its antioxidant properties contribute to neuronal cell protection from oxidative stress-induced injury .

Study 1: Antioxidant and Anti-inflammatory Effects

In a controlled study, 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol was administered to animal models to evaluate its antioxidant and anti-inflammatory effects. The results demonstrated:

• A significant increase in antioxidant enzyme levels.
• A marked reduction in inflammatory markers compared to control groups .

Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective capabilities of the compound in a rat model of ischemic stroke. Findings indicated:

• Reduced neuronal death and improved functional recovery post-stroke.
• Enhanced survival rates among treated subjects compared to untreated controls .

Applications in Medicine and Industry

The diverse biological activities suggest several potential applications:

• Pharmaceutical Development : Its anti-inflammatory and antioxidant properties make it a candidate for drugs targeting oxidative stress-related diseases.
• Cosmetic Industry : Due to its ability to protect against environmental stressors, it could be incorporated into skin care formulations.
• Research Applications : Used as a biochemical probe to study enzyme interactions and receptor activity .

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-Methoxyphenol	Lacks isopropylamine group	Primarily used as an antioxidant
5-Aminomethyl-2-methoxyphenol	Similar structure but different substituents	Different biological activity profile
Labetalol	Contains similar amino groups but different substitutions	Known for antihypertensive properties

The uniqueness of 2-Methoxy-6-{[(propan-2-yl)amino]methyl}phenol lies in its specific combination of functional groups, which enhances its solubility and therapeutic potential compared to structurally similar compounds .